Cas no 2229600-61-5 (1-(4,4-dimethylpentyl)cyclopropan-1-ol)

• Product Name: 1-(4,4-dimethylpentyl)cyclopropan-1-ol
• CAS No: 2229600-61-5
• MF: C₁₀H₂₀O
• MW: 156.265203475952
• CID: 6098098
• PubChem ID: 89747747
• Update Time: 2025-10-31

1-(4,4-dimethylpentyl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4,4-dimethylpentyl)cyclopropan-1-ol
• EN300-1834418
• SCHEMBL15183669
• 2229600-61-5

• Inchi： 1S/C10H20O/c1-9(2,3)5-4-6-10(11)7-8-10/h11H,4-8H2,1-3H3
• InChI Key： WQKKPPVRNVOSNH-UHFFFAOYSA-N
• SMILES： OC1(CCCC(C)(C)C)CC1

Computed Properties

• Exact Mass: 156.151415257g/mol
• Monoisotopic Mass: 156.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Tertiary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Tertiary alcohols

Additional information on 1-(4,4-dimethylpentyl)cyclopropan-1-ol

1-(4,4-Dimethylpentyl)cyclopropan-1-ol: A Comprehensive Overview

1-(4,4-Dimethylpentyl)cyclopropan-1-ol is a unique organic compound with the CAS number 2229600-61-5. This compound belongs to the class of cyclopropane derivatives and has garnered attention in various fields due to its distinct chemical properties and potential applications. In this article, we will delve into its structure, synthesis, properties, and recent advancements in its utilization across different industries.

The molecular structure of 1-(4,4-Dimethylpentyl)cyclopropan-1-ol is characterized by a cyclopropane ring attached to a hydroxyl group (-OH) and a 4,4-dimethylpentyl chain. This configuration imparts the compound with unique physical and chemical properties. The cyclopropane ring is known for its high ring strain, which makes it highly reactive in certain chemical reactions. The presence of the hydroxyl group adds to its reactivity and functional versatility.

Recent studies have highlighted the potential of cyclopropane derivatives like 1-(4,4-Dimethylpentyl)cyclopropan-1-ol in drug discovery. Researchers have explored its role as a building block for synthesizing bioactive molecules with complex architectures. For instance, the compound has been utilized in the development of novel anti-inflammatory agents and antioxidants due to its ability to form stable radicals under specific conditions.

In terms of synthesis, 1-(4,4-Dimethylpentyl)cyclopropan-1-ol can be prepared through various methods, including ring-opening reactions of epoxides or through the hydroxylation of alkenes. One notable approach involves the use of transition metal catalysts to facilitate selective oxidation or reduction processes. These methods not only enhance the yield but also improve the purity of the final product.

The physical properties of cyclopropane derivatives are significantly influenced by their molecular structure. For 1-(4,4-Dimethylpentyl)cyclopropan-1-ol, the presence of the bulky 4,4-dimethylpentyl group contributes to its stability and solubility in organic solvents. This makes it an ideal candidate for use in organic synthesis reactions that require precise control over reaction conditions.

One of the most promising applications of cyclopropane derivatives lies in their use as intermediates in pharmaceutical chemistry. The compound's ability to undergo various functional group transformations has made it a valuable tool in drug design. Recent research has focused on leveraging its reactivity to develop new classes of antibiotics and anticancer agents.

In addition to its role in drug discovery, cyclopropane derivatives like 1-(4,4-Dimethylpentyl)cyclopropan-1-ol have found applications in materials science. Their unique mechanical properties make them suitable for use in polymer synthesis and as additives in high-performance materials. For example, they have been explored as potential candidates for developing lightweight composites with enhanced thermal stability.

The environmental impact of synthesizing and using cyclopropane derivatives has also been a topic of interest among researchers. Efforts are being made to develop more sustainable synthesis routes that minimize waste generation and reduce energy consumption. Green chemistry principles are increasingly being integrated into the production processes of these compounds to ensure their eco-friendly utilization.

In conclusion, 1-(4,4-Dimethylpentyl)cyclopropan-1-ol (CAS No: 2229600-61-5) is a versatile compound with a wide range of applications across various industries. Its unique chemical structure and reactivity make it an invaluable tool in organic synthesis and drug discovery. As research continues to uncover new possibilities for this compound, we can expect even more innovative uses that will further enhance its significance in modern chemistry.